Ethyl 1-(2-furylmethyl)-2-imino-10-methyl-5-oxo-1,6-dihydropyridino[2,3-d]pyri dino[1,2-a]pyrimidine-3-carboxylate

Specification

• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: ethyl 7-(furan-2-ylmethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• Standard InChI: InChI=1S/C20H18N4O4/c1-3-27-20(26)14-10-15-18(24(16(14)21)11-13-7-5-9-28-13)22-17-12(2)6-4-8-23(17)19(15)25/h4-10,21H,3,11H2,1-2H3
• Standard InChI Key: SMSNMMLNEREPRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C(=CC=CN3C2=O)C)N(C1=N)CC4=CC=CO4

Introduction

Ethyl 1-(2-furylmethyl)-2-imino-10-methyl-5-oxo-1,6-dihydropyridino[2,3-d]pyridino[1,2-a]pyrimidine-3-carboxylate is a complex organic compound belonging to the class of pyrimidines and pyridines. It is characterized by its unique structural features, including a furan ring and multiple nitrogen-containing heterocycles, which contribute to its potential biological activities and applications in medicinal chemistry.

Synthesis Methods

The synthesis of Ethyl 1-(2-furylmethyl)-2-imino-10-methyl-5-oxo-1,6-dihydropyridino[2,3-d]pyridino[1,2-a]pyrimidine-3-carboxylate involves multi-step organic reactions. Common methods include the condensation of appropriate starting materials such as furfural derivatives and substituted pyrimidines.

Potential Applications

Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes linked to disease processes, warranting further exploration in pharmacological studies. Its complex structure and potential biological activities make it a candidate for medicinal chemistry applications.